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Introduction

ON1231320, also known as 7ao0, is a potent and highly specific arylsulfonyl pyrido-pyrimidinone
inhibitor of Polo-like kinase 2 (PLK2).[1][2][3] PLKZ2 is a member of the serine/threonine protein
kinase family that plays a crucial role in cell cycle progression, particularly in centriole
duplication.[4][5] ON1231320 selectively inhibits PLK2 with a reported IC50 of 310 nM, while
showing minimal activity against other PLK family members like PLK1, PLK3, and PLK4 (IC50
> 10 pM).[1][6] Its mechanism of action involves blocking the cell cycle in the G2/M phase,
which leads to mitotic catastrophe and ultimately induces apoptosis in tumor cells.[2][4] These
characteristics make ON1231320 a valuable tool for cancer research and a potential
therapeutic agent.[4][5]

Solubility Data

Proper solubilization is critical for the accurate and effective use of ON1231320 in experimental
settings. The following table summarizes its solubility in common laboratory solvents.
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Solvent Concentration Notes Reference
Use of fresh,
anhydrous DMSO is
recommended as
46 - 50 mg/mL (98.4 - moisture can reduce
DMSO . _ [1](6]
106.96 mM) solubility. Ultrasonic
agitation may be
required for complete
dissolution.
Water Insoluble - [1]
Ethanol Insoluble - [1]

In Vivo Formulation 1

15 mg/mL (DMSO
stock)

Dilute 50 pL of 15
mg/mL DMSO stock
into 400 pL of
PEG300, mix, add 50
pL of Tween80, mix,
and add 500 pL of
ddH20. Use

immediately.

[1]

In Vivo Formulation 2

2.5 mg/mL (5.35 mM)

Prepare a 10% DMSO
solution and add it to
a 90% (20% SBE-pB-
CD in saline) solution.
Ultrasonic agitation

may be needed.

Experimental Protocols
Preparation of Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a concentrated stock solution, which can be stored

and later diluted for use in cell culture.

Materials:

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://www.selleckchem.com/products/on1231320.html
https://file.medchemexpress.com/batch_PDF/HY-100789/ON1231320-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/on1231320.html
https://www.selleckchem.com/products/on1231320.html
https://www.selleckchem.com/products/on1231320.html
https://file.medchemexpress.com/batch_PDF/HY-100789/ON1231320-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8146548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

ON1231320 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer and/or sonicator

Protocol:

e Weighing: Accurately weigh the desired amount of ON1231320 powder in a sterile
microcentrifuge tube.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve a 10 mM
concentration. (Molecular Weight of ON1231320 = 467.45 g/mol ).

» Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, sonicate
the vial or warm it briefly in a 37°C water bath.[7] Visually inspect to ensure no solid particles
remain.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store aliquots at -20°C for short-term (1 month) or -80°C for long-term (1 year)
storage.[1]

Preparation of Working Solutions for Cell Culture

This protocol details the dilution of the DMSO stock solution into a cell culture medium for
treating cells.

Materials:

e 10 mM ON1231320 stock solution in DMSO

o Sterile, pre-warmed complete cell culture medium
« Sterile tubes for dilution

Protocol:
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Thawing: Thaw a single-use aliquot of the 10 mM ON1231320 stock solution at room
temperature.

Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed complete cell
culture medium to achieve the desired final concentrations (e.g., 0.035 - 1 uM).[6]

Mixing: Mix thoroughly by gentle vortexing or inversion. It is crucial to ensure the final DMSO
concentration in the medium applied to cells is non-toxic (typically < 0.1%).[7]

Application: Add the final working solution to the cell cultures immediately. Include a vehicle
control (medium with the same final concentration of DMSO) in your experimental setup.
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Preparation of Stock Solution

ON1231320 Powder

:

Weigh appropriate amount

:

Add fresh, anhydrous DMSO

:

Vortex / Sonicate /
Warm to 37°C to dissolve

l Preparation of Working Solution

: Pre-warmed
QOGS S8 S el Cell Culture Medium

Dilute stock solution
into medium

\

Vortex gently

& Application to Cells

Final Working Solution

(e.g., 0.1-1 pMm) Cells in Culture Plate

l

Add working solution
to cells

‘

Incubate for desired time
(e.g., 24-72h)

'

Perform downstream assay

Click to download full resolution via product page

Caption: Workflow for preparing ON1231320 solutions.
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Mechanism of Action and Signaling Pathway

ON1231320 exerts its anti-tumor effects by specifically targeting PLK2. The PLK family of
kinases are key regulators of the cell cycle.[8] PLK2, in particular, is involved in centriole
duplication, a critical step for the formation of the mitotic spindle.[4][5] By inhibiting PLK2,
ON1231320 disrupts this process, leading to an arrest of the cell cycle in the G2/M phase.[1][2]
This mitotic arrest triggers cellular stress pathways, culminating in programmed cell death, or
apoptosis.[4][9] A key marker of this apoptotic induction is the increased expression of cleaved
poly (ADP-ribose) polymerase (PARP).[9]
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PLK2 Signaling in Cell Cycle Progression
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Cell Preparation

Seed cellsin a
96-well plate

'

Allow cells to adhere
(e.g., 24 hours)

Treatment

Prepare serial dilutions
of ON1231320

l

Add ON1231320 and
control (DMSO) to wells

'

Incubate for a set period
(e.g., 24, 48, 72 hours)

Assay & Analysis

Add proliferation reagent
(e.g., CCK-8, MTT)

i

Incubate for 1-4 hours

‘ Measure absorbance \

Calculate GI150/IC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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